Cas no 90390-42-4 ({4-chloro-3-(trifluoromethyl)phenylmethyl}(methyl)amine)

• Product Name: {4-chloro-3-(trifluoromethyl)phenylmethyl}(methyl)amine
• CAS No: 90390-42-4
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• MDL: MFCD21965553
• CID: 1951707
• PubChem ID: 485441
• Update Time: 2025-04-21

{4-chloro-3-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-chloro-3-(trifluoromethyl)phenyl]-N-methylmethanamine
• Benzenemethanamine, 4-chloro-N-methyl-3-(trifluoromethyl)-
• {4-chloro-3-(trifluoromethyl)phenylmethyl}(methyl)amine
• {[4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]METHYL}(METHYL)AMINE
• 1-[4-chloro-3-(trifluoromethyl)phenyl]-N-methyl-methanamine
• EN300-1930736
• 1-(4-Chloro-3-(trifluoromethyl)phenyl)-N-methylmethanamine
• 90390-42-4
• CHEMBL1178096
• SETNVKKNIIJSDA-UHFFFAOYSA-N
• SB79567
• 1-(4-Chloro-3-(trifluoromethyl)phenyl)-N-methylmethanamine; 95%
• SCHEMBL296838
• DTXSID70920408
• MFCD21965553

• MDL： MFCD21965553
• Inchi： 1S/C9H9ClF3N/c1-14-5-6-2-3-8(10)7(4-6)9(11,12)13/h2-4,14H,5H2,1H3
• InChI Key： SETNVKKNIIJSDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CNC

Computed Properties

• Exact Mass: 223.037562
• Monoisotopic Mass: 223.037562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.8

Experimental Properties

• Density: 1.266
• Boiling Point: 217.9°C at 760 mmHg
• Flash Point: 85.6°C
• Refractive Index: 1.47